Cas no 898463-15-5 (benzyl 2-4-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate)

• Product Name: benzyl 2-4-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate
• CAS No: 898463-15-5
• MF: C₂₅H₃₄N₆O₄
• MW: 482.575265407562
• CID: 5493104
• Update Time: 2025-08-03

benzyl 2-4-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetic acid, 4-(7-hexyl-2,3,6,7-tetrahydro-3-methyl-2,6-dioxo-1H-purin-8-yl)-, phenylmethyl ester
• benzyl 2-4-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate

• Inchi： 1S/C25H34N6O4/c1-3-4-5-9-12-31-21-22(28(2)25(34)27-23(21)33)26-24(31)30-15-13-29(14-16-30)17-20(32)35-18-19-10-7-6-8-11-19/h6-8,10-11H,3-5,9,12-18H2,1-2H3,(H,27,33,34)
• InChI Key： YLEKHUURNYNDDX-UHFFFAOYSA-N
• SMILES： N1(CC(OCC2=CC=CC=C2)=O)CCN(C2=NC3=C(N2CCCCCC)C(=O)NC(=O)N3C)CC1

Additional information on benzyl 2-4-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-ylacetate

Benzyl 2-(4-(7-Hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate: A Comprehensive Overview

Benzyl 2-(4-(7-Hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate, also known by its CAS number 898463-15-5, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of purine derivatives and has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in pharmacological research, particularly in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a purine ring system fused with a piperazine moiety and a benzyl group. The purine core is further substituted with a hexyl chain and a methyl group at specific positions, which contribute to its structural complexity and functional diversity. The presence of the piperazine ring introduces additional flexibility and hydrogen bonding capabilities, making this compound an interesting candidate for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Studies using molecular docking techniques have revealed potential interactions with key biological targets, such as kinases and receptors. These findings suggest that benzyl 2-(4-(7-hexyl...) may exhibit inhibitory or agonistic effects on these targets, paving the way for its application in treating various diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclization reactions. The use of advanced purification techniques ensures high purity levels, which are critical for both analytical and biological studies. Researchers have also explored green chemistry approaches to optimize the synthesis pathway, reducing environmental impact while maintaining product quality.

The biological evaluation of this compound has been a focal point of recent investigations. In vitro assays have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis. Furthermore, preliminary animal studies have shown promising results in models of chronic diseases such as cancer and neurodegenerative disorders. These findings underscore the potential of this compound as a lead molecule for drug development.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide valuable insights into the molecular interactions and stability of the compound under different conditions. Such analyses are essential for ensuring the reliability of experimental results in downstream applications.

In conclusion, benzyl 2-(4-(7-hexyl...) represents a valuable addition to the arsenal of chemical entities being explored for therapeutic purposes. Its unique structure, coupled with emerging research findings, positions it as a compelling candidate for further investigation. As research continues to unfold, this compound may unlock new possibilities in the field of medicinal chemistry.